ethyl 4,5-dimethyl-2-[3-(4-nitrophenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]thiophene-3-carboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[3-(4-nitrophenyl)-4,6-dioxo-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]thiophene-3-carboxylate
• InChI: InChI=1S/C26H23N3O7S/c1-4-35-26(32)19-14(2)15(3)37-25(19)27-23(30)20-21(16-10-12-18(13-11-16)29(33)34)28(36-22(20)24(27)31)17-8-6-5-7-9-17/h5-13,20-22H,4H2,1-3H3
• InChI Key: NILNZZSEIZWHAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)N2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C26H23N3O7S
• Molecular Weight: 521.5 g/mol
• CAS No.: 1005108-98-4

Description

Ethyl 4,5-dimethyl-2-[3-(4-nitrophenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C26H23N3O7S and its molecular weight is 521.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures similar to the one mentioned are synthesized through various organic reactions, including 1,3-dipolar cycloaddition of nitrones to 1H-pyrrole-2,3-diones, leading to substituted pyrrolo[3,2-d]isoxazoles. The structures of such compounds are often confirmed using techniques like single-crystal X-ray analysis, showcasing their potential for diverse chemical and physical properties (Moroz et al., 2018).

Molecular Interactions and Chemical Reactivity

Research into the molecular interactions and chemical reactivity of these compounds involves spectroscopic analysis and quantum chemical approaches. For example, a study on ethyl 3,5-dimethyl-4-[3-(2-nitro-phenyl)-acryloyl]-1H-pyrrole-2-carboxylate explored its geometrical, spectral, and thermodynamic properties using density functional theory (DFT), highlighting the molecule's potential for forming dimers through hydrogen bonding and its suitability for nonlinear optical (NLO) applications (Singh et al., 2013).

Potential Applications

The functionalization of thiophene derivatives, as seen in the synthesis of compounds like ethyl 3,5-dimethyl-4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]-1H-pyrrole-2-carboxylate, suggests applications in developing new materials with specific properties. Such compounds are characterized by various spectroscopic techniques, indicating their potential use in material science (Idhayadhulla et al., 2010).

Advanced Materials Development

The introduction of acceptor groups and copolymerization in compounds containing thiophene units can significantly affect their electrochemical and electrochromic properties. Studies on novel donor–acceptor type monomers show potential applications in organic electronics, particularly in developing materials with desirable optical and electronic properties (Hu et al., 2013).